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Compound of Interest

Compound Name: Decylcyclohexane

Cat. No.: B1669408

For researchers and scientists in drug development, the proper management and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of decylcyclohexane, aligning with best practices for laboratory chemical handling.

While decylcyclohexane is not classified as a hazardous substance under GHS (Globally
Harmonized System of Classification and Labelling of Chemicals), responsible disposal is
crucial.[1][2] The absence of a hazardous classification does not permit indiscriminate disposal,
such as drain or regular trash disposal. Adherence to local and national regulations is
mandatory for all chemical waste.[1]

Decylcyclohexane: Key Safety and Physical Data

The following table summarizes essential data for decylcyclohexane. This information is
critical for safe handling and for providing accurate details to waste disposal services.
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Property Value Source
o Not a hazardous substance or

GHS Classification ) [1][2]
mixture

Boiling Point 299.0 °C @ 760.00 mm Hg [2]

Flash Point 127.5 °C (262.0 °F) TCC (est) [2]
0.001030 mmHg @ 25.0 °C

Vapor Pressure (2]
(est)

Water Solubility 0.001358 mg/L @ 25 °C (est) [2]

Hazards

Overexposure may cause skin
and eye irritation; may have
anesthetic effects (drowsiness,

dizziness, headache).[3]

[3]

Step-by-Step Disposal Protocol for
Decylcyclohexane

This protocol outlines the standard operating procedure for collecting and disposing of

decylcyclohexane waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Handling:

o PPE: Before handling decylcyclohexane, ensure appropriate PPE is worn, including safety

glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat.

¢ Ventilation: Handle the chemical in a well-ventilated area, preferably within a fume hood, to

avoid the generation of vapor or mist.[1]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1] In case of accidental

contact, rinse the affected area thoroughly with water.[1]

2. Waste Collection and Segregation:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.tcichemicals.com/BE/en/sds/D1231_EU_6N.pdf
http://www.thegoodscentscompany.com/data/rw1122461.html
http://www.thegoodscentscompany.com/data/rw1122461.html
http://www.thegoodscentscompany.com/data/rw1122461.html
http://www.thegoodscentscompany.com/data/rw1122461.html
http://www.thegoodscentscompany.com/data/rw1122461.html
https://pubchem.ncbi.nlm.nih.gov/compound/Decylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Decylcyclohexane
https://www.benchchem.com/product/b1669408?utm_src=pdf-body
https://www.benchchem.com/product/b1669408?utm_src=pdf-body
https://www.benchchem.com/product/b1669408?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D1231_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1231_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1231_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Designated Waste Container: Use a dedicated, chemically compatible waste container for
collecting decylcyclohexane waste. The container must be in good condition and have a
secure, tight-fitting lid.

Avoid Mixing: Do not mix decylcyclohexane with other waste streams unless explicitly
permitted by your institution's waste management guidelines. Mixing non-hazardous waste
with hazardous waste will render the entire volume hazardous, increasing disposal costs.[4]

Labeling: Immediately label the waste container with "Decylcyclohexane Waste" and
include any other information required by your institution's Environmental Health and Safety
(EHS) department. Keep the container closed except when adding waste.[5]

. Storage of Waste:

Location: Store the sealed waste container in a designated, secondary containment area
away from incompatible materials, particularly strong oxidizing agents.

Conditions: The storage area should be cool, well-ventilated, and secure.
. Arranging for Disposal:

Professional Disposal Service: The primary method for disposal is through a licensed
professional waste disposal company.[1][6] Your institution's EHS department will typically
manage this process.[5]

Waste Pickup Request: Follow your organization's procedure for requesting a chemical
waste pickup. Provide accurate information about the waste composition and volume.

Do Not Dispose On-Site: Never dispose of decylcyclohexane down the drain or by
evaporation.[5] Although not classified as a PBT (Persistent, Bioaccumulative, and Toxic)
substance, its ecological effects are not fully known, and similar compounds can be
hazardous to the environment.[1][7]

. Disposal of Contaminated Materials:

Solid Waste: Any materials contaminated with decylcyclohexane, such as absorbent pads
from a spill, gloves, or empty containers, should be collected in a sealed, labeled bag or
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container and disposed of through the chemical waste stream.

o Empty Containers: Before disposing of an empty decylcyclohexane container as regular
trash, ensure it is completely empty.[1] For containers that held acute hazardous waste, triple
rinsing is required, with the rinsate collected as hazardous waste.[5] While
decylcyclohexane is not acutely hazardous, following this best practice is recommended.
Deface the original label before disposal.[5]

Decylcyclohexane Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of decylcyclohexane waste in a laboratory environment.
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Decylcyclohexane Disposal Workflow

Waste Decylcyclohexane Generated

'

Step 1: Assess & Segregate Waste
Is it pure or mixed?

Mixed

Step 2: Containerize & Label

Use compatible, sealed container. Consult EHS for mixed waste protocol

Label clearly: 'Decylcyclohexane Waste'

Step 3: Store Safely

Cool, ventilated, secondary containment.

Step 4: Request Disposal
Contact licensed waste disposal service
(via institutional EHS).

Step 5: Documentation
Maintain disposal records as per
institutional & local regulations.

Disposal Complete

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of decylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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